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Compound of Interest

Compound Name: Procyazine

CAS No.: 32889-48-8

Cat. No.: B166669

Get Quote

For distribution to: Researchers, scientists, and drug development professionals

Introduction
Procyazine is a chlorotriazine herbicide recognized for its efficacy in controlling a broad

spectrum of weeds. As a member of the triazine family, its mode of action is centered on the

disruption of photosynthesis, a vital process for plant survival. This technical guide provides a

comprehensive overview of Procyazine, detailing its chemical and physical properties, a

plausible synthesis pathway, its mechanism of action at the molecular level, established

analytical methodologies for its detection, and an exploration of its metabolic and

environmental fate. This document is intended to serve as a valuable resource for researchers

and professionals engaged in the fields of agricultural science, environmental chemistry, and

herbicide development.

Molecular Profile of Procyazine
A thorough understanding of the physicochemical properties of Procyazine is fundamental to

its application and study. These properties dictate its behavior in biological systems and the

environment.
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Property Value Source(s)

Molecular Formula C₁₀H₁₃ClN₆ [1], [2]

Molecular Weight 252.70 g/mol [1], [2]

IUPAC Name

2-[[4-chloro-6-

(cyclopropylamino)-1,3,5-

triazin-2-yl]amino]-2-

methylpropanenitrile

[1]

CAS Number 32889-48-8 [2]

Appearance
White crystalline solid (typical

for triazines)
General knowledge

Melting Point Not available

Water Solubility

Sparingly soluble

(characteristic of triazine

herbicides)

LogP 2.4 (estimated)

Synthesis of Procyazine: A Stepwise Approach
The synthesis of Procyazine, like other substituted s-triazines, is predicated on the sequential

nucleophilic substitution of the chlorine atoms on a cyanuric chloride core. The reactivity of the

chlorine atoms decreases with each substitution, allowing for a controlled, stepwise addition of

different nucleophiles by carefully managing the reaction temperature.

The overall synthesis can be conceptualized as a two-step process:

Monosubstitution: Reaction of cyanuric chloride with cyclopropylamine.

Disubstitution: Subsequent reaction of the dichlorotriazine intermediate with 2-amino-2-

methylpropanenitrile.
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Step 1: First Nucleophilic Substitution

Step 2: Second Nucleophilic Substitution

Cyanuric Chloride

2-cyclopropylamino-4,6-dichloro-1,3,5-triazine

  + Cyclopropylamine
(0-5 °C, Base)

Cyclopropylamine

2-amino-2-methylpropanenitrile

Procyazine

  + 2-amino-2-methylpropanenitrile
(Room Temp to Reflux, Base)

Click to download full resolution via product page

Caption: Proposed synthetic workflow for Procyazine.

Experimental Protocol: A Plausible Synthesis
The following protocol is a representative procedure based on established methods for the

synthesis of asymmetrically substituted s-triazines[3][4].

Step 1: Synthesis of 2-(cyclopropylamino)-4,6-dichloro-1,3,5-triazine
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In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel,

and a thermometer, dissolve cyanuric chloride (1 equivalent) in a suitable solvent such as

acetone or tetrahydrofuran.

Cool the solution to 0-5 °C using an ice-salt bath.

In a separate vessel, prepare a solution of cyclopropylamine (1 equivalent) and a base (e.g.,

sodium carbonate or triethylamine, 1 equivalent) in the same solvent.

Add the cyclopropylamine solution dropwise to the cyanuric chloride solution while

maintaining the temperature between 0-5 °C. The first substitution of a chlorine atom is

typically rapid at this temperature[4].

Stir the reaction mixture at 0-5 °C for 2-4 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, the reaction mixture can be filtered to remove the salt byproduct, and the

solvent can be removed under reduced pressure to yield the crude dichlorotriazine

intermediate.

Step 2: Synthesis of Procyazine

Dissolve the crude 2-(cyclopropylamino)-4,6-dichloro-1,3,5-triazine intermediate in a suitable

solvent (e.g., tetrahydrofuran).

Add a solution of 2-amino-2-methylpropanenitrile (1 equivalent) and a base (1 equivalent) to

the reaction mixture.

The second substitution requires more forcing conditions; therefore, the reaction mixture is

typically stirred at room temperature for several hours and may require heating to reflux to

drive the reaction to completion[4].

Monitor the reaction progress by TLC.

Upon completion, the reaction mixture is worked up by filtering the salt byproduct and

removing the solvent under reduced pressure.
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The crude Procyazine can be purified by recrystallization from a suitable solvent system to

yield the final product.

Mechanism of Action: Inhibition of Photosystem II
Procyazine, like other triazine herbicides, exerts its phytotoxic effects by inhibiting

photosynthesis. Specifically, it targets Photosystem II (PSII), a key protein complex in the

thylakoid membranes of chloroplasts responsible for the light-dependent reactions of

photosynthesis.

The primary mode of action involves the blockage of electron transport. Procyazine binds to

the D1 protein of the PSII complex, at the binding site of plastoquinone (QB). This binding is

competitive with plastoquinone, the native electron acceptor. By occupying the QB binding site,

Procyazine prevents the transfer of electrons from the primary quinone acceptor (QA) to QB.

This interruption of the electron transport chain has several critical consequences for the plant:

Inhibition of ATP and NADPH Synthesis: The blockage of electron flow prevents the

generation of a proton gradient across the thylakoid membrane, which is essential for ATP

synthesis. It also halts the reduction of NADP+ to NADPH. Both ATP and NADPH are vital

energy carriers required for the carbon fixation reactions of the Calvin cycle.

Formation of Reactive Oxygen Species (ROS): The stalled electron transport chain leads to

the accumulation of highly energized chlorophyll molecules. This energy can be transferred

to molecular oxygen, generating singlet oxygen and other reactive oxygen species. These

ROS cause rapid oxidative damage to cellular components, including lipids, proteins, and

nucleic acids, leading to membrane leakage and ultimately cell death.

Chlorosis and Necrosis: The visible symptoms of Procyazine toxicity in susceptible plants

are chlorosis (yellowing of the leaves) followed by necrosis (tissue death), which are direct

consequences of the inhibition of photosynthesis and the subsequent oxidative damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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